Cas no 1645541-96-3 (1-[5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine)

• Product Name: 1-[5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine
• CAS No: 1645541-96-3
• MF: C₁₆H₁₇FN₄S
• MW: 316.396384954453
• CID: 5452025
• PubChem ID: 86789219
• Update Time: 2025-06-11

1-[5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{5-[(4-FLUOROPHENYL)METHYL]-1,3,4-THIADIAZOL-2-YL}-4-(PROP-2-YN-1-YL)PIPERAZINE
• 2-[(4-Fluorophenyl)methyl]-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole
• 1645541-96-3
• EN300-6582641
• AKOS030639112
• Z1665730654
• 1-[5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine

• Inchi： 1S/C16H17FN4S/c1-2-7-20-8-10-21(11-9-20)16-19-18-15(22-16)12-13-3-5-14(17)6-4-13/h1,3-6H,7-12H2
• InChI Key： QSVRDZIXTQAZFL-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(CC3=CC=C(F)C=C3)S2)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 316.11579589g/mol
• Monoisotopic Mass: 316.11579589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.5±55.0 °C(Predicted)
• pka: 5.16±0.10(Predicted)

Additional information on 1-[5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine

Professional Introduction to Compound with CAS No. 1645541-96-3 and Product Name: 1-[5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine

Compound with the CAS number 1645541-96-3 and the product name 1-[5-[(4-Fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activity.

The core structure of the compound is characterized by a piperazine moiety, which is a six-membered aromatic ring containing two nitrogen atoms. Piperazines are well-known for their role in medicinal chemistry due to their ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. In this particular compound, the piperazine ring is substituted at the 4-position with a propynyl group (2-propyn-1-yl), which introduces a terminal alkyne functionality. This substitution can influence the compound's solubility, metabolic stability, and interaction with biological targets.

Additionally, the molecule features a thiadiazole ring system at the 5-position of the piperazine ring. Thiadiazoles are heterocyclic compounds that consist of a sulfur atom and two nitrogen atoms within a six-membered ring. They are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiadiazole moiety in this compound likely contributes to its pharmacological effects by modulating specific biological pathways.

The fluorophenylmethyl group attached to the thiadiazole ring further enhances the compound's structural complexity and potential biological activity. Fluoro-substituted aromatic rings are frequently incorporated into pharmaceuticals due to fluorine's ability to influence molecular interactions with biological targets. Specifically, fluorine can increase metabolic stability, improve binding affinity, and alter pharmacokinetic properties. The 4-fluorophenylmethyl group in this compound may therefore play a crucial role in its overall efficacy and selectivity.

Recent research in medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The combination of a piperazine ring, a thiadiazole moiety, and a fluorophenylmethyl substituent in this compound creates a multifaceted structure that may exhibit enhanced biological activity compared to individual components. This design approach aligns with current trends in drug discovery, where complex molecular architectures are sought to achieve greater therapeutic efficacy.

In vitro studies have demonstrated that compounds similar to 1-[5-[(4-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine exhibit promising activity against various disease-related targets. For instance, research has shown that derivatives of piperazine-thiadiazole structures can inhibit enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The propynyl group may also contribute to anti-inflammatory effects by modulating lipid metabolism or signaling pathways related to inflammation.

Moreover, the fluorine atom in the fluorophenylmethyl group has been shown to enhance binding affinity to certain protein targets. This property is particularly valuable in drug development, where small changes in molecular structure can significantly impact drug potency and selectivity. Preclinical studies have suggested that compounds with this type of fluorine substitution may exhibit improved pharmacokinetic profiles compared to non-fluorinated analogs.

The synthesis of 1-[5-[(4-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors to form the thiadiazole ring system, followed by nucleophilic substitution reactions to introduce the piperazine and propynyl groups. The introduction of the fluorophenylmethyl group typically involves cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the structure of this compound accurately. These techniques provide detailed information about the chemical environment of each atom within the molecule, confirming its identity and purity. Additionally, computational methods such as molecular modeling can be employed to predict how the compound interacts with biological targets at the atomic level.

Current research trends in pharmaceutical chemistry emphasize the development of novel heterocyclic compounds with improved pharmacological properties. The structural features of 1-[5-[(4-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-4-(2-propyn-1-yl)piperazine make it an attractive candidate for further investigation in drug discovery efforts. Future studies may focus on exploring analogs of this compound with modified substituents to optimize its biological activity and reduce potential side effects.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarity to known bioactive molecules, it may have utility in treating neurological disorders by interacting with neurotransmitter receptors or modulating synaptic transmission. Additionally, its anti-inflammatory properties suggest it could be effective in managing chronic inflammatory conditions such as cardiovascular disease or neuroinflammation.

In conclusion,1-[5-[(4-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yi)-4-(2-propyn-l)-yI-piperazine (CAS No. 164554I -96 -3) represents an innovative approach in pharmaceutical chemistry combining several key functional groups into a single molecular entity. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. Ongoing research efforts will continue to explore its full potential across various disease areas.